Cas no 899966-83-7 (N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 899966-83-7
• MF: C₂₃H₂₂N₆O₄S
• MW: 478.523582935333
• CID: 5490643
• Update Time: 2025-06-23

N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• Benzamide, N-[1,4-dihydro-1-(4-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-5-yl]-4-(1-pyrrolidinylsulfonyl)-
• N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C23H22N6O4S/c1-16-4-8-18(9-5-16)29-21-20(14-25-29)23(31)28(15-24-21)26-22(30)17-6-10-19(11-7-17)34(32,33)27-12-2-3-13-27/h4-11,14-15H,2-3,12-13H2,1H3,(H,26,30)
• InChI Key： WYQDPAGKNOPVIJ-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C=C3)N=CC=2C1=O)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 8.48±0.20(Predicted)

Additional information on N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide

Compound CAS No. 899966-83-7: N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide

The compound with CAS number 899966-83-7, named N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The chemical structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a heterocyclic system known for its stability and versatility in drug design. The presence of a sulfonyl group attached to the pyrrolidine ring introduces additional functionality, enhancing the molecule's ability to interact with biological targets. Furthermore, the substitution pattern at the benzamide moiety (specifically at the 4-position) with a methylphenyl group contributes to its pharmacokinetic properties.

Recent research has focused on the biological activity of this compound. Studies have demonstrated its potential as an inhibitor of certain kinases and enzymes, which are critical targets in oncology and inflammation. The sulfonyl group has been shown to play a pivotal role in modulating the compound's bioavailability and selectivity. Additionally, computational modeling has revealed that the molecule exhibits favorable drug-like properties, including good solubility and permeability.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyrazolo[3,4-d]pyrimidine ring system through cyclization reactions and the subsequent functionalization with the sulfonyl and benzamide groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical studies.

In terms of therapeutic applications, this compound has shown promise in preclinical models of cancer and inflammatory diseases. Its ability to inhibit specific signaling pathways makes it a potential candidate for targeted therapies. Moreover, recent advancements in medicinal chemistry have enabled researchers to fine-tune its structure further, improving its efficacy and reducing potential side effects.

From an industrial perspective, the development of this compound requires state-of-the-art manufacturing techniques to ensure scalability and cost-effectiveness. The use of continuous flow chemistry and green chemistry principles has been proposed to minimize environmental impact while maintaining product quality.

Looking ahead, ongoing research aims to explore the mechanism of action of this compound in greater detail. Understanding how it interacts with cellular targets will provide insights into its therapeutic potential and guide future optimization efforts. Collaborative efforts between academia and industry are expected to accelerate its progression from the laboratory to clinical trials.

In conclusion, CAS No. 899966-83-7 represents a cutting-edge molecule with significant implications for drug discovery. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in the development of novel therapeutics. As research continues to unfold, this compound holds the potential to make a meaningful impact on human health.